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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194 Get Quote

A deep dive into the efficacy of Reactive Blue 181 across various textile printing

methodologies, this guide offers a comparative analysis supported by experimental data for

researchers and scientists in the textile and dye industries. We will explore its performance in

traditional screen printing versus modern digital (inkjet) printing, with a look at a potential

alternative, C.I. Reactive Blue 21.

Reactive Blue 181 is a bifunctional reactive dye known for its vibrant turquoise shade and

good fastness properties on cellulosic fibers like cotton. Its performance, however, can be

significantly influenced by the chosen printing method. This guide will dissect these differences,

providing a clear comparison of color yield and fastness properties.

Comparative Performance Data
The following tables summarize the expected performance of Reactive Blue 181 in screen and

digital printing, alongside a comparison with C.I. Reactive Blue 21. It is important to note that

specific results can vary based on fabric type, pre-treatment, and process parameters.
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Performance Metric Screen Printing
Digital (Inkjet)

Printing
Notes

Color Yield (K/S

Value)
Higher Lower to Moderate

Screen printing

typically deposits a

thicker layer of print

paste, leading to

higher color strength.

Digital printing's lower

ink volume per unit

area results in a

comparatively lower

K/S value.

Print Sharpness &

Detail
Good Excellent

Digital printing excels

in reproducing

intricate designs and

fine lines with high

fidelity.

Hand Feel Slightly Stiffer Softer

The thinner ink layer

in digital printing

results in a softer

hand feel on the

fabric.

Production Speed High (for large runs) Moderate to High

Digital printing is

faster for short runs

and samples, while

screen printing is

more efficient for

large-scale

production.

Water & Energy

Consumption
High Significantly Lower

Digital printing is a

more environmentally

friendly option due to

reduced water and

energy usage.[1][2]
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Fastness Property Test Method
Screen Printing

(Expected Rating)

Digital Printing

(Expected Rating)

Wash Fastness (Color

Change)
ISO 105-C06 4-5 4-5

Wash Fastness

(Staining)
ISO 105-C06 4-5 4-5

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 4-5

Rubbing Fastness

(Wet)
ISO 105-X12 3-4 3-4

Light Fastness
AATCC 16 / ISO 105-

B02
5-6 5-6

Alternative Dye: C.I. Reactive Blue 21
C.I. Reactive Blue 21 is another popular turquoise reactive dye. While specific comparative

data against Reactive Blue 181 is limited in publicly available literature, high-quality versions

of Reactive Blue 21 are known for their excellent color brightness and high fixation rates.[3]

Generally, bifunctional reactive dyes like Reactive Blue 181 and Reactive Blue 21 offer good

overall fastness properties due to the formation of stable covalent bonds with cellulosic fibers.

[4][5][6]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for

replication and further research.

Color Yield (K/S Value) Measurement
The color strength (K/S value) of the printed fabric is determined using a spectrophotometer.

The Kubelka-Munk equation is used to calculate the K/S value from the reflectance of the

printed sample.

Procedure:
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Calibrate the spectrophotometer according to the manufacturer's instructions.

Measure the reflectance of the unprinted fabric as a baseline.

Measure the reflectance of the printed fabric at the wavelength of maximum absorption for

Reactive Blue 181.

Calculate the K/S value using the formula: K/S = (1-R)² / 2R, where R is the decimal fraction

of the reflectance of the sample.

Wash Fastness Test (ISO 105-C06)
This test assesses the resistance of the color to domestic and commercial laundering.[7][8][9]

[10]

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a specified temperature and

time.

Stainless steel balls (for mechanical action).

Multifiber fabric.

Grey scale for assessing color change and staining.

Procedure:

Prepare a composite specimen by sewing a piece of the printed fabric to a piece of multifiber

fabric.

Place the composite specimen in a stainless-steel container with the specified amount of

detergent solution and stainless-steel balls.

Agitate the container in the Launder-Ometer for the specified time and at the specified

temperature (e.g., 40°C for 30 minutes for test A2S).[11]

Rinse the specimen thoroughly and dry it.
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Assess the color change of the printed fabric and the staining on the multifiber fabric using

the grey scales under standardized lighting.

Crocking (Rubbing) Fastness Test (ISO 105-X12)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.[12][13][14][15][16]

Apparatus:

Crockmeter.

Standard white cotton rubbing cloth.

Grey scale for assessing staining.

Procedure:

Dry Crocking: Mount a piece of the printed fabric onto the base of the Crockmeter. Place a

dry rubbing cloth over the rubbing finger.

Rub the fabric back and forth 10 times.

Wet Crocking: Repeat the test with a rubbing cloth that has been wetted with deionized water

and squeezed to a specific moisture content.

Assess the degree of staining on the white rubbing cloths using the grey scale.

Light Fastness Test (AATCC 16.3 / ISO 105-B02)
This test evaluates the resistance of the color to fading when exposed to light.

Apparatus:

Xenon arc lamp apparatus.

Blue wool standards.

Grey scale for assessing color change.
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Procedure:

Mount the printed fabric specimen in a holder.

Expose the specimen to the light from the xenon arc lamp under controlled conditions of

temperature and humidity.

Simultaneously expose a set of blue wool standards with known lightfastness ratings.

Periodically compare the fading of the specimen with the fading of the blue wool standards.

The lightfastness rating is the number of the blue wool standard that shows similar fading to

the specimen.

Visualizing the Workflow
To better understand the logical flow of comparing these printing methods, the following

diagrams illustrate the key stages.
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Caption: Workflow for comparing textile printing methods.
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Caption: Decision pathway for selecting a printing method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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